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Compound of Interest

Compound Name: Tert-butyl acetate

Cat. No.: B121029

Essential Guide to Handling Tert-butyl Acetate

This guide provides critical safety and logistical information for the handling and disposal of
tert-butyl acetate in a laboratory setting. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals by minimizing exposure
and mitigating risks associated with this chemical.

Hazard Summary & Exposure Limits

Tert-butyl acetate is a highly flammable liquid and vapor that can cause respiratory irritation
and drowsiness or dizziness.[1] It is crucial to handle it with care in a controlled environment.
Repeated exposure may lead to skin dryness or cracking.[2][3]

Table 1: Key Hazard Information
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Hazard Type Description

Highly flammable liquid and vapor.[4]
Physical Hazard Vapors are heavier than air and can form
explosive mixtures.[4]

May cause respiratory irritation, drowsiness, or
Health Hazard dizziness.[1][5] Moderate eye irritant and slight
skin irritant.[5][6]

Inhalation, skin contact, eye contact, ingestion.

[7]

Primary Routes of Exposure

| Incompatibilities | Strong oxidizing agents (e.g., perchlorates, nitrates), strong acids (e.g.,
sulfuric, nitric), and strong bases.[7][8] |

Table 2: Occupational Exposure Limits

L. TWA (Time-Weighted STEL (Short-Term
Organization ..
Average) Exposure Limit)
OSHA (PEL) 200 ppm (950 mg/m?3) Not Established
NIOSH (REL) 200 ppm (950 mg/m3) (10-hr) Not Established
ACGIH (TLV) 50 ppm 150 ppm

Data sourced from Safety Data Sheets.[4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. All protective clothing should
be clean, available each day, and put on before work begins.[8]

Table 3: Recommended PPE for Handling Tert-butyl Acetate
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Protection Type Specification Purpose

Safety glasses with side

shields or chemical splash

goggles. A face shield is Protects against splashes
Eye / Face

recommended when there and vapors.

is a significant splash

hazard.[2][9]

Solvent-resistant gloves (e.g.,
butyl rubber, Teflon). Always
inspect gloves before use and
] consult the manufacturer for Prevents skin contact and
Skin chemical resistance data.[2][6]  absorption.
A flame-retardant, antistatic lab
coat or impervious clothing is

required.[2]

| Respiratory | Required when ventilation is inadequate or exposure limits may be exceeded.
Use a NIOSH-approved air-purifying respirator with organic vapor cartridges.[1][6][9] For high
concentrations (up to 1,500 ppm) or emergencies, a supplied-air respirator or self-contained
breathing apparatus (SCBA) with a full facepiece is necessary.[7][8] | Prevents inhalation of
harmful vapors. |

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is mandatory.

Preparation and Engineering Controls

o Ventilation: Always handle tert-butyl acetate in a well-ventilated area.[4] A certified chemical
fume hood is the preferred engineering control.[8]

« Ignition Sources: Before handling, remove all potential ignition sources from the area,
including open flames, hot surfaces, sparks, and static discharge sources.[4][8] Use only
non-sparking tools and explosion-proof equipment.[1][4]
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» Emergency Equipment: Ensure that an eyewash station and an emergency shower are
immediately accessible and have been recently tested.[8]

e Grounding: Metal containers used for transferring the chemical must be grounded and
bonded to prevent static discharge.[4][5][8]

Chemical Handling and Storage

» Container Management: Keep containers tightly closed when not in use.[1][4] Store in a cool,
dry, well-ventilated area designated for flammable liquids.[8][10]

o Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or
smoking.[4][8] Do not store food or drink in the handling area.[4]

o Clothing: Promptly remove any clothing that becomes contaminated.[8]

Disposal Plan: Waste and Spills

Tert-butyl acetate and materials contaminated with it must be treated as hazardous waste.[8]

Waste Disposal

o Collection: Collect all tert-butyl acetate waste in a designated, properly labeled, and sealed
container. Do not mix with other waste streams unless explicitly permitted.

» Disposal: Dispose of contents and containers in accordance with all local, state, and federal
regulations, typically through an approved hazardous waste disposal plant.[10][11]

Spill Response Protocol

» Evacuation: Evacuate all non-essential personnel from the spill area.[8]
e Ventilation & Ignition Control: Ventilate the area and remove all ignition sources.[2][8]

o Containment: For small spills, contain the liquid with an inert, non-combustible absorbent
material such as sand, earth, or vermiculite.[1][8] Prevent the spill from entering drains or
sewers.[2][6]
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» Cleanup: Using non-sparking tools, collect the absorbed material and place it into a suitable,
sealed container for hazardous waste disposal.[6]

o Decontamination: Wash the spill area once the cleanup is complete.[8]

Safe Handling Workflow

The following diagram outlines the logical steps for safely handling tert-butyl acetate in a

laboratory environment.
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1. Assess Risks &
Review SDS

2. Select & Don
Appropriate PPE

3. Prepare Workspace
(Ventilation, Grounding, No Ignition Sources)

4. Handle Chemical
(Keep Closed, Use Non-Sparking Tools)

5. Decontaminate & Emergency Procedure
Doff PPE Correctly (Spill, Exposure)

6. Segregate Waste
(Labelled, Sealed Container)

7. Final Disposal
(Hazardous Waste Protocol)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of tert-butyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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